1-(3,4-dichlorobenzyl)-N'-(2-methylbenzoyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide
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Description
1-(3,4-dichlorobenzyl)-N'-(2-methylbenzoyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C21H17Cl2N3O3 and its molecular weight is 430.29. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds similar to "1-(3,4-dichlorobenzyl)-N'-(2-methylbenzoyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide" have been explored for their antimicrobial properties. For example, novel 2-substituted-3-methylbenzofuran derivatives have shown significant antimicrobial activity against a variety of fungal and bacterial species. These compounds' minimum inhibitory concentration (MIC) against most test organisms was performed, indicating their potential as antimicrobial agents (Abdel‐Aziz, Mekawey, & Dawood, 2009).
Synthesis and Characterization
Research has been dedicated to the synthesis and structural characterization of hydrazone compounds derived from benzohydrazides. These studies provide insights into the physicochemical properties and crystal structures of these compounds, offering a foundation for further modifications and applications in various domains (Lei et al., 2013).
Optical Properties and Molecular Docking
The synthesis and characterization of novel derivatives have also been explored, with a focus on their optical properties and potential applications. For instance, novel substituted 1,3,4-oxadiazole derivatives were synthesized and characterized using various spectroscopic methods. These compounds' absorption and fluorescence spectra were measured, revealing their potential applications in fields requiring specific optical properties (Ge et al., 2011). Additionally, molecular docking studies have been performed on some derivatives to explore their potential as anti-diabetic agents, demonstrating the versatility of these compounds in drug discovery and development (Karrouchi et al., 2021).
Agricultural Applications
The agricultural sector has also benefited from the research on similar compounds. Novel 1,3,4-oxadiazole-2-carbohydrazides have been reported as prospective agricultural antifungal agents, with some compounds exhibiting exceptional bioactivity against various fungi and oomycetes. This highlights the potential of these compounds in addressing plant microbial infections and enhancing crop protection (Wu et al., 2019).
Properties
IUPAC Name |
1-[(3,4-dichlorophenyl)methyl]-N'-(2-methylbenzoyl)-2-oxopyridine-3-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17Cl2N3O3/c1-13-5-2-3-6-15(13)19(27)24-25-20(28)16-7-4-10-26(21(16)29)12-14-8-9-17(22)18(23)11-14/h2-11H,12H2,1H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSDVKCDLRPYROS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.